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Compound of Interest

Compound Name: 4-Butylphenol-d5

Cat. No.: B15622591

Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the quality and purity of starting materials is paramount. This guide provides a

detailed overview of the typical Certificate of Analysis (CoA) specifications for 4-Butylphenol-
d5, a deuterated analog of 4-Butylphenol. The inclusion of deuterium atoms provides a

valuable tool for metabolic profiling and pharmacokinetic studies. This document outlines the

key quality control parameters, analytical methodologies, and a representative workflow for the

quality assurance of this compound.

Quantitative Data Summary
The following table summarizes the typical specifications for 4-Butylphenol-d5 as would be

presented in a Certificate of Analysis. These values represent the minimum acceptable criteria

for the release of the material.
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Parameter Specification

Appearance Colorless to light yellow liquid

Purity (by GC-MS) ≥ 98.0%

Isotopic Purity (D atom %) ≥ 98%

Identity (by ¹H NMR) Conforms to structure

Residual Solvents Meets USP <467> requirements

Water Content (by Karl Fischer) ≤ 0.5%

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below. These protocols are representative of standard analytical techniques used for the quality

control of isotopically labeled compounds.

2.1 Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the chemical purity of 4-Butylphenol-d5 by separating it from any

volatile impurities.

Instrumentation: A gas chromatograph coupled with a mass spectrometer detector (e.g.,

Agilent GC-MS system).

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film

thickness), is typically used.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: Increase to 280°C at a rate of 10°C/min.

Final hold: Hold at 280°C for 5 minutes.
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Injection: 1 µL of a 1 mg/mL solution in a suitable solvent (e.g., dichloromethane) is injected

in split mode (e.g., 50:1).

MS Detector: Operated in full scan mode over a mass range of m/z 40-450.

Data Analysis: The purity is calculated based on the area percentage of the main peak

corresponding to 4-Butylphenol-d5 relative to the total area of all peaks in the

chromatogram.

2.2 Isotopic Purity Determination

Objective: To quantify the percentage of deuterium incorporation in the molecule. This is

often determined by Mass Spectrometry.

Methodology: The mass spectrum obtained from the GC-MS analysis is used. The relative

intensities of the molecular ion peaks for the deuterated species (d5) and the non-deuterated

(d0) and partially deuterated species are measured.

Calculation: The isotopic purity is calculated as the percentage of the d5 species relative to

the sum of all isotopic variants.

2.3 Identity Confirmation by Proton Nuclear Magnetic Resonance (¹H NMR)

Objective: To confirm the chemical structure of 4-Butylphenol-d5.

Instrumentation: A Nuclear Magnetic Resonance spectrometer (e.g., Bruker 400 MHz).

Sample Preparation: The sample is dissolved in a deuterated solvent, typically Chloroform-d

(CDCl₃), with Tetramethylsilane (TMS) as an internal standard.

Analysis: The ¹H NMR spectrum is acquired. The chemical shifts, splitting patterns, and

integration of the signals are compared to the expected spectrum for 4-Butylphenol-d5. The

absence of signals in the aromatic region where deuterium atoms have been substituted

confirms the isotopic labeling.

2.4 Water Content by Karl Fischer Titration

Objective: To determine the amount of water present in the sample.
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Methodology: A coulometric Karl Fischer titrator is used. A known amount of the sample is

injected into the titration cell containing a Karl Fischer reagent. The instrument measures the

amount of current required to generate the iodine titrant to neutralize the water present.

Calculation: The water content is reported as a weight percentage.

Quality Control Workflow
The following diagram illustrates the logical workflow for the quality control and release of 4-
Butylphenol-d5.
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Caption: Quality Control Workflow for 4-Butylphenol-d5.
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butylphenol-d5-certificate-of-analysis-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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